Cas no 878057-09-1 (N-(2,5-dimethoxyphenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide)

• Product Name: N-(2,5-dimethoxyphenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide
• CAS No: 878057-09-1
• MF: C₂₅H₂₉N₃O₆S
• MW: 499.579265356064
• CID: 5516537
• Update Time: 2025-06-13

N-(2,5-dimethoxyphenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]sulfonylacetamide
• N-(2,5-dimethoxyphenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

• Inchi： 1S/C25H29N3O6S/c1-33-18-10-11-22(34-2)20(14-18)26-24(29)17-35(31,32)23-15-28(21-9-5-4-8-19(21)23)16-25(30)27-12-6-3-7-13-27/h4-5,8-11,14-15H,3,6-7,12-13,16-17H2,1-2H3,(H,26,29)
• InChI Key： KBHXAWBXRFNXRZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=CC=C1OC)(=O)CS(C1C2=C(N(CC(=O)N3CCCCC3)C=1)C=CC=C2)(=O)=O

Additional information on N-(2,5-dimethoxyphenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

Comprehensive Overview of N-(2,5-dimethoxyphenyl)-2-({1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}sulfonyl)acetamide (CAS No. 878057-09-1)

N-(2,5-dimethoxyphenyl)-2-({1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}sulfonyl)acetamide (CAS No. 878057-09-1) is a synthetic organic compound with a complex molecular structure, featuring a unique combination of indole, sulfonyl, and acetamide moieties. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in targeted therapies and drug development. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and binding affinity.

The compound's piperidin-1-yl and dimethoxyphenyl groups contribute to its pharmacological properties, making it a candidate for studying enzyme inhibition and receptor modulation. Recent studies have explored its role in signal transduction pathways, a hot topic in oncology and neurodegenerative disease research. With the growing demand for small-molecule inhibitors, 878057-09-1 presents a promising scaffold for designing novel therapeutics.

In the context of AI-driven drug discovery, N-(2,5-dimethoxyphenyl)-2-({1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}sulfonyl)acetamide has been flagged as a compound of interest due to its QSAR (Quantitative Structure-Activity Relationship) potential. Computational models predict its compatibility with GPCRs (G-protein-coupled receptors), a frequent search term among medicinal chemists. This aligns with the industry's shift toward precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, the sulfonylacetamide linkage in 878057-09-1 offers stability under physiological conditions, a critical factor for drug metabolism studies. Its 2,5-dimethoxyphenyl moiety is also noteworthy, as similar structures are found in compounds with neuroprotective and anti-inflammatory effects. These attributes make it a subject of interest for researchers investigating blood-brain barrier permeability, a trending topic in CNS drug development.

Environmental and green chemistry considerations are increasingly shaping compound selection, and CAS No. 878057-09-1 has been evaluated for its synthetic accessibility using sustainable methodologies. Recent publications highlight its compatibility with catalytic reactions, reducing reliance on hazardous reagents. This aligns with the broader push for eco-friendly synthesis in the pharmaceutical industry.

In summary, N-(2,5-dimethoxyphenyl)-2-({1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}sulfonyl)acetamide represents a multifaceted compound with applications spanning drug design, computational chemistry, and biochemical research. Its structural features and potential therapeutic relevance ensure its continued prominence in scientific discourse.